Cas no 1809384-28-8 (Ethyl 5-cyano-1H-pyrazole-3-carboxylate)
Ethyl 5-cyano-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-cyano-1H-pyrazole-3-carboxylate
- 5-CYANO-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
- ethyl 3-cyano-1H-pyrazole-5-carboxylate
- J3.560.836B
- Y11146
- 3-Cyano-1H-pyrazole-5-carboxylic acid ethyl ester
- Ethyl5-cyano-1H-pyrazole-3-carboxylate
- 1809384-28-8
- AKOS027460210
- CS-0044958
- DB-091535
- MFCD28140578
- AS-68281
- SCHEMBL20027963
- SCHEMBL19207835
-
- MDL: MFCD28140578
- Inchi: 1S/C7H7N3O2/c1-2-12-7(11)6-3-5(4-8)9-10-6/h3H,2H2,1H3,(H,9,10)
- InChI Key: VQHFICXBLBEZLF-UHFFFAOYSA-N
- SMILES: O(C(C1=CC(C#N)=NN1)=O)CC
Computed Properties
- Exact Mass: 165.053826475g/mol
- Monoisotopic Mass: 165.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 78.8
Ethyl 5-cyano-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB496566-250 mg |
Ethyl 5-cyano-1H-pyrazole-3-carboxylate |
1809384-28-8 | 250MG |
€253.00 | 2022-07-29 | ||
| abcr | AB496566-1 g |
Ethyl 5-cyano-1H-pyrazole-3-carboxylate |
1809384-28-8 | 1g |
€446.10 | 2022-07-29 | ||
| Chemenu | CM331369-100mg |
Ethyl 5-cyano-1H-pyrazole-3-carboxylate |
1809384-28-8 | 95%+ | 100mg |
$125 | 2021-08-18 | |
| Chemenu | CM331369-250mg |
Ethyl 5-cyano-1H-pyrazole-3-carboxylate |
1809384-28-8 | 95%+ | 250mg |
$195 | 2021-08-18 | |
| Chemenu | CM331369-1g |
Ethyl 5-cyano-1H-pyrazole-3-carboxylate |
1809384-28-8 | 95%+ | 1g |
$360 | 2021-08-18 | |
| ChemScence | CS-0044958-100mg |
Ethyl 5-cyano-1H-pyrazole-3-carboxylate |
1809384-28-8 | 99.93% | 100mg |
$80.0 | 2022-04-27 | |
| ChemScence | CS-0044958-250mg |
Ethyl 5-cyano-1H-pyrazole-3-carboxylate |
1809384-28-8 | 99.93% | 250mg |
$135.0 | 2022-04-27 | |
| ChemScence | CS-0044958-1g |
Ethyl 5-cyano-1H-pyrazole-3-carboxylate |
1809384-28-8 | 99.93% | 1g |
$270.0 | 2022-04-27 | |
| ChemScence | CS-0044958-5g |
Ethyl 5-cyano-1H-pyrazole-3-carboxylate |
1809384-28-8 | 99.93% | 5g |
$825.0 | 2022-04-27 | |
| Chemenu | CM331369-250mg |
Ethyl 5-cyano-1H-pyrazole-3-carboxylate |
1809384-28-8 | 95%+ | 250mg |
$396 | 2023-02-02 |
Ethyl 5-cyano-1H-pyrazole-3-carboxylate Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on Ethyl 5-cyano-1H-pyrazole-3-carboxylate
Ethyl 5-cyano-1H-pyrazole-3-carboxylate: A Comprehensive Overview
Ethyl 5-cyano-1H-pyrazole-3-carboxylate, with the CAS number 1809384-28-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug design and agrochemicals. The structure of Ethyl 5-cyano-1H-pyrazole-3-carboxylate features a pyrazole ring, a cyano group, and an ethyl ester moiety, making it a valuable molecule for both academic and industrial research.
The pyrazole ring in Ethyl 5-cyano-1H-pyrazole-3-carboxylate is a five-membered aromatic heterocycle containing two nitrogen atoms. This structural feature contributes to the compound's stability and reactivity, making it a promising candidate for various chemical transformations. Recent studies have highlighted the potential of pyrazole derivatives in inhibiting key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. For instance, researchers have reported that Ethyl 5-cyano-1H-pyrazole-3-carboxylate exhibits moderate inhibitory activity against these enzymes, suggesting its potential as a lead compound for Alzheimer's disease therapeutics.
In addition to its pharmacological applications, Ethyl 5-cyano-1H-pyrazole-3-carboxylate has been explored for its role in agrochemicals. The cyano group attached to the pyrazole ring enhances the compound's ability to interact with plant pathogens, making it a potential candidate for fungicides or herbicides. Recent advancements in green chemistry have also led to the development of eco-friendly synthesis methods for this compound, reducing its environmental footprint while maintaining its efficacy.
The synthesis of Ethyl 5-cyano-1H-pyrazole-3-carboxylate typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these reactions to achieve higher yields and better purity levels. For example, a study published in 2023 demonstrated that the use of microwave-assisted synthesis significantly accelerates the formation of this compound while minimizing side reactions. Such innovations not only improve the scalability of production but also align with the growing demand for sustainable chemical manufacturing.
From a pharmacokinetic perspective, Ethyl 5-cyano-1H-pyrazole-3-carboxylate has shown favorable absorption and bioavailability profiles in preclinical models. Its ethyl ester moiety plays a crucial role in enhancing solubility and permeability across biological membranes. However, further studies are required to evaluate its long-term toxicity and metabolic pathways in vivo. Recent toxicological assessments have indicated that the compound exhibits low acute toxicity, but chronic exposure effects remain under investigation.
The application of computational chemistry tools has also shed light on the molecular interactions of Ethyl 5-cyano-1H-pyrazole-3-carboxylate with biological targets. Docking studies reveal that the compound can form hydrogen bonds and π–π interactions with key residues in enzyme active sites, which are critical for its inhibitory activity. These insights provide a foundation for rational drug design strategies aimed at improving its potency and selectivity.
Moreover, Ethyl 5-cyano-1H-pyrazole-3-carboxylate has been incorporated into combinatorial libraries for high-throughput screening campaigns. This approach has identified novel analogs with enhanced pharmacological properties, paving the way for future drug development efforts. The integration of artificial intelligence (AI) algorithms into these screening processes has further accelerated hit-to-lead transitions, underscoring the importance of interdisciplinary research in advancing this field.
In terms of environmental impact, recent life cycle assessments (LCAs) have evaluated the sustainability of Ethyl 5-cyano-1H-pyrazole-3-carboxylate production processes. These studies highlight opportunities for reducing energy consumption and waste generation through process optimization and recycling strategies. As global regulatory frameworks increasingly emphasize green chemistry principles, such efforts are essential for ensuring the compound's responsible use and disposal.
Looking ahead, ongoing research on Ethyl 5-cyano-1H-pyrazole-3-carboxylate focuses on expanding its functional applications while addressing existing knowledge gaps. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to breakthroughs in both therapeutic and agrochemical domains.
1809384-28-8 (Ethyl 5-cyano-1H-pyrazole-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)